Cas no 2137601-51-3 (5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137601-51-3
• MF: C₉H₁₆FN₃O₂S
• MW: 249.305644035339
• CID: 5998440
• PubChem ID: 165954523
• Update Time: 2025-10-24

5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782971
• 2137601-51-3
• 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

• Inchi： 1S/C9H16FN3O2S/c1-5-7(4)8-11-12-9(16(10,14)15)13(8)6(2)3/h6-7H,5H2,1-4H3
• InChI Key： PHZIHKXGIMZBOR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)CC)N1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 249.09472610g/mol
• Monoisotopic Mass: 249.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Recent Advances in the Study of 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2137601-51-3)

The compound 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2137601-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile sulfonyl fluoride-based probe. Sulfonyl fluorides have emerged as important tools in chemical biology, particularly in the context of activity-based protein profiling (ABPP) and covalent drug discovery. This research brief aims to summarize the latest findings related to this compound, including its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the unique reactivity profile of 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride, which exhibits selective reactivity with nucleophilic amino acids such as serine, threonine, and tyrosine in proteomic studies. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a covalent inhibitor scaffold for targeting serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound's stability in aqueous environments and its ability to form stable adducts with target proteins make it a promising candidate for further development.

In terms of synthetic accessibility, recent advancements have been made in the preparation of 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride. A novel one-pot synthesis method reported in ACS Organic Letters (2023) has improved the yield and purity of the compound, addressing previous challenges associated with its scalability. The optimized synthetic route involves the reaction of a triazole precursor with sulfuryl fluoride (SO2F2) under mild conditions, offering a more efficient and environmentally friendly approach compared to traditional methods.

From a mechanistic perspective, computational studies using density functional theory (DFT) have provided insights into the electronic properties and reactivity of 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride. These studies, published in Chemical Science (2023), reveal that the electron-withdrawing nature of the triazole ring enhances the electrophilicity of the sulfur center, facilitating its reaction with biological nucleophiles. This understanding has guided the design of derivatives with tuned reactivity profiles for specific applications.

Looking forward, the potential applications of 5-(butan-2-yl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride extend beyond basic research tools. Several pharmaceutical companies have included this scaffold in their covalent drug discovery pipelines, particularly for targeting challenging protein classes. Its combination of stability and reactivity makes it particularly attractive for the development of next-generation covalent inhibitors with improved selectivity and safety profiles. Ongoing clinical trials involving related sulfonyl fluoride compounds suggest that this chemical class may soon transition from research tools to therapeutic agents.